3-Phenyl-1,2-benzoxazol-6-yl 2,1,3-benzoxadiazole-4-sulfonate

Specification

• Molecular Formula: C19H11N3O5S
• Molecular Weight: 393.4 g/mol
• IUPAC Name: (3-phenyl-1,2-benzoxazol-6-yl) 2,1,3-benzoxadiazole-4-sulfonate
• Standard InChI: InChI=1S/C19H11N3O5S/c23-28(24,17-8-4-7-15-19(17)22-27-20-15)26-13-9-10-14-16(11-13)25-21-18(14)12-5-2-1-3-6-12/h1-11H
• Standard InChI Key: MYMFXNWLPQKLOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC3=C2C=CC(=C3)OS(=O)(=O)C4=CC=CC5=NON=C54

Introduction

Structural Components

• Benzoxazole Moiety: Benzoxazoles are heterocyclic compounds featuring a benzene ring fused to an oxazole ring. They are known for their diverse biological activities, including antimicrobial and antitumor properties.

• Benzoxadiazole Moiety: Benzoxadiazoles are similar to benzoxazoles but have a different arrangement of atoms in the oxazole ring. They are studied for their fluorescent properties and potential applications in organic electronics.

• Sulfonate Group: The sulfonate group enhances solubility and reactivity, making the compound more versatile in various chemical reactions.

Synthesis and Chemical Reactions

The synthesis of compounds with benzoxazole and benzoxadiazole moieties typically involves reactions in organic solvents under controlled conditions. Catalysts may be used to enhance reaction rates and selectivity.

Solvent	Catalyst	Reaction Conditions
Dimethylformamide	Lewis Acids (e.g., AlCl3)	Controlled Temperature, Inert Atmosphere
Dichloromethane	Bases (e.g., NaOH)	Stirring under reflux

Potential Applications

Compounds with similar structures have potential applications in:

• Materials Science: Due to their electronic properties, they can be used in organic semiconductors.

• Medicinal Chemistry: They exhibit biological activities, such as enzyme inhibition, which can be useful in drug development.

Research Findings and Future Directions